6-Hydroxy Buspirone
6-Hydroxy Buspirone
a major active metabolite of Buspirone
Brand Name:
Vulcanchem
CAS No.:
125481-61-0
VCID:
VC0196304
InChI:
InChI=1S/C21H31N5O3/c27-17-16-21(6-1-2-7-21)18(28)19(29)26(17)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,18,28H,1-4,6-7,10-16H2
SMILES:
C1CCC2(C1)CC(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4
Molecular Formula:
C21H31N5O3
Molecular Weight:
401.5 g/mol
6-Hydroxy Buspirone
CAS No.: 125481-61-0
Impurities
VCID: VC0196304
Molecular Formula: C21H31N5O3
Molecular Weight: 401.5 g/mol
Purity: > 95%
| CAS No. | 125481-61-0 |
|---|---|
| Product Name | 6-Hydroxy Buspirone |
| Molecular Formula | C21H31N5O3 |
| Molecular Weight | 401.5 g/mol |
| IUPAC Name | 10-hydroxy-8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione |
| Standard InChI | InChI=1S/C21H31N5O3/c27-17-16-21(6-1-2-7-21)18(28)19(29)26(17)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,18,28H,1-4,6-7,10-16H2 |
| Standard InChIKey | KOZNAHJIJGCFJJ-UHFFFAOYSA-N |
| SMILES | C1CCC2(C1)CC(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4 |
| Canonical SMILES | C1CCC2(C1)CC(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4 |
| Appearance | White to Pale Yellow Solid |
| Melting Point | 104 - 106°C |
| Description | a major active metabolite of Buspirone |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 6-Hydroxy-8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9- dione; 6’-Hydroxybuspirone; |
| PubChem Compound | 9930913 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume